1-[(2,4-dichloro-3-methylphenyl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine

• IUPAC Name: 1-(2,4-dichloro-3-methylphenyl)sulfonyl-4-(2,6-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H22Cl2N2O2S/c1-13-5-4-6-14(2)19(13)22-9-11-23(12-10-22)26(24,25)17-8-7-16(20)15(3)18(17)21/h4-8H,9-12H2,1-3H3
• InChI Key: ZFVUNXVXEVKIOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(C(=C(C=C3)Cl)C)Cl
• Molecular Formula: C19H22Cl2N2O2S
• Molecular Weight: 413.4 g/mol

Description

The compound “1-[(2,4-dichloro-3-methylphenyl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

The synthesis of piperazine derivatives often involves the cyclization of 1,2-diamine derivatives with sulfonium salts. The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt.

Molecular Structure Analysis

The molecular structure of this compound would include a piperazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring are two phenyl rings, one of which is substituted with two chlorine atoms and a methyl group, and the other is substituted with two methyl groups.

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions, including reactions with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, piperazine derivatives are stable compounds that can exhibit a variety of chemical behaviors depending on their substitution patterns.

Mechanism of Action

The mechanism of action of piperazine derivatives can vary widely depending on the specific compound and its biological targets. Many piperazine derivatives exhibit a wide range of biological and pharmaceutical activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. Piperazine derivatives are a rich area of study due to their wide range of biological activities and potential uses in pharmaceuticals.